Cas no 178948-42-0 (Disodium (2s)-1-[(e)-oxido-nno-azoxy]-2-pyrrolidinecarboxylate)
Disodium (2s)-1-[(e)-oxido-nno-azoxy]-2-pyrrolidinecarboxylate Chemical and Physical Properties
Names and Identifiers
-
- Disodium (2S)-1-[(E)-oxido-NNO-azoxy]-2-pyrrolidinecarboxylate
- PROLI NONOate
- PROLI/NO
- BWIOFDWWAQUTIZ-FHNDMYTFSA-L
- DISODIUM 1-[2-(CARBOXYLATO)PYRROLIDIN-1-YL)]DIAZEN-1-IUM-1,2-DIOLATE
- DISODIUM 1-[2-(CARBOXYLATO)PYRROLIDIN-1-YL]DIAZEN-1-IUM-1,2DIOLATE METHANOL
- 178948-42-0
- 1-(hydroxy-NNO-azoxy)-L-proline, disodium salt
- Disodium;1-[oxido(oxidoimino)azaniumyl]pyrrolidine-2-carboxylate
- disodium;(2S)-1-[(Z)-oxido(oxidoimino)azaniumyl]pyrrolidine-2-carboxylate
- disodium (1Z)-1-[(2S)-2-carboxylatopyrrolidin-1-yl]diazen-1-ium-1,2-bis(olate)
- Disodium (2s)-1-[(e)-oxido-nno-azoxy]-2-pyrrolidinecarboxylate
-
- Inchi: 1S/C5H9N3O4.2Na/c9-5(10)4-2-1-3-7(4)8(12)6-11;;/h4,11H,1-3H2,(H,9,10);;/q;2*+1/p-2
- InChI Key: BWIOFDWWAQUTIZ-UHFFFAOYSA-L
- SMILES: [Na+].[Na+].[O-]C(C1CCCN1[N+](=N[O-])[O-])=O
Computed Properties
- Exact Mass: 219.02319428g/mol
- Monoisotopic Mass: 219.02319428g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 225
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- Topological Polar Surface Area: 108Ų
Disodium (2s)-1-[(e)-oxido-nno-azoxy]-2-pyrrolidinecarboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci73630-10mg |
PROLI NONOate |
178948-42-0 | 98% | 10mg |
¥437.00 | 2022-04-26 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci73630-50mg |
PROLI NONOate |
178948-42-0 | 98% | 50mg |
¥1848.00 | 2022-04-26 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci73630-100mg |
PROLI NONOate |
178948-42-0 | 98% | 100mg |
¥3156.00 | 2022-04-26 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-222190-10mg |
PROLI NONOate, |
178948-42-0 | 10mg |
¥293.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-222190A-50mg |
PROLI NONOate, |
178948-42-0 | 50mg |
¥1482.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-222190B-100mg |
PROLI NONOate, |
178948-42-0 | 100mg |
¥2617.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-222190-10 mg |
PROLI NONOate, |
178948-42-0 | 10mg |
¥293.00 | 2023-07-10 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-222190A-50 mg |
PROLI NONOate, |
178948-42-0 | 50mg |
¥1,482.00 | 2023-07-10 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-222190B-100 mg |
PROLI NONOate, |
178948-42-0 | 100MG |
¥2,617.00 | 2023-07-10 | ||
| 1PlusChem | 1P00APHB-10mg |
PROLI NONOATE |
178948-42-0 | ≥98% | 10mg |
$78.00 | 2025-02-25 |
Disodium (2s)-1-[(e)-oxido-nno-azoxy]-2-pyrrolidinecarboxylate Related Literature
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
Additional information on Disodium (2s)-1-[(e)-oxido-nno-azoxy]-2-pyrrolidinecarboxylate
Disodium (2S)-1-[(E)-Oxido-nno-Azoxy]-2-Pyrrolidinecarboxylate (CAS No. 178948-42-0): A Comprehensive Overview
Disodium (2S)-1-[(E)-oxido-nno-azoxy]-2-pyrrolidinecarboxylate, identified by its CAS number 178948-42-0, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules that exhibit intriguing structural and functional properties, making it a valuable subject of study for researchers exploring novel therapeutic agents and biochemical pathways.
The molecular structure of Disodium (2S)-1-[(E)-oxido-nno-azoxy]-2-pyrrolidinecarboxylate features a pyrrolidine core, which is a common motif in biologically active molecules. The presence of the (2S) configuration suggests a specific stereochemical arrangement that may influence its biological activity. The compound also incorporates an azoxy group, which is known to participate in various chemical reactions and interactions, potentially contributing to its pharmacological effects.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the interactions of this compound with biological targets. Studies have shown that the azoxy group can serve as a versatile scaffold for designing molecules with specific binding affinities and functional properties. This has opened up new avenues for the development of drugs targeting various diseases, including neurological disorders and inflammatory conditions.
The pyrrolidine ring in Disodium (2S)-1-[(E)-oxido-nno-azoxy]-2-pyrrolidinecarboxylate is particularly noteworthy, as it is a privileged structure in medicinal chemistry. Pyrrolidine derivatives have been extensively studied for their potential as pharmacophores due to their ability to mimic natural biomolecules and interact with biological receptors. The stereochemistry of the pyrrolidine ring, specifically the (2S) configuration, has been found to play a crucial role in determining the biological activity of related compounds.
In vitro studies have demonstrated that this compound exhibits promising bioactivity in several cellular assays. For instance, research has shown that it can modulate enzyme activity and receptor binding, suggesting potential therapeutic applications in areas such as pain management and anti-inflammatory therapy. The ability of the azoxy group to engage in redox reactions also adds another layer of complexity to its biological interactions, which may be exploited for therapeutic benefit.
The synthesis of Disodium (2S)-1-[(E)-oxido-nno-azoxy]-2-pyrrolidinecarboxylate presents unique challenges due to its complex structure. However, recent developments in synthetic methodologies have made it more feasible to produce this compound on a larger scale. Techniques such as asymmetric synthesis and catalytic transformations have been employed to achieve high yields and enantiopurity, which are critical for pharmaceutical applications.
One of the most exciting aspects of this compound is its potential for further derivatization. By modifying various functional groups within its structure, researchers can explore new chemical spaces and discover novel analogs with enhanced pharmacological properties. This flexibility makes it an attractive candidate for drug discovery programs aimed at developing next-generation therapeutics.
The growing interest in this compound is also reflected in the increasing number of publications discussing its applications and potential uses. Researchers are exploring its role in various disease models, including cancer, neurodegenerative disorders, and autoimmune diseases. The combination of computational studies and experimental validation is providing a more comprehensive understanding of how this molecule interacts with biological systems.
The development of new analytical techniques has also contributed to a better understanding of the physicochemical properties of Disodium (2S)-1-[(E)-oxido-nno-azoxy]-2-pyrrolidinecarboxylate. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and X-ray crystallography have been instrumental in elucidating its structure and dynamics. These tools are essential for characterizing the compound before it can be used in preclinical and clinical studies.
In conclusion, Disodium (2S)-1-[(E)-oxido-nno-azoxy]-2-pyrrolidinecarboxylate (CAS No. 178948-42-0) is a compound with significant potential in pharmaceutical research. Its unique structural features and promising bioactivity make it an attractive candidate for further study and development. As research continues to uncover new applications for this molecule, it is likely to play an important role in the discovery and development of novel therapeutic agents.
178948-42-0 (Disodium (2s)-1-[(e)-oxido-nno-azoxy]-2-pyrrolidinecarboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)